Cas no 712324-58-8 (2-{3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-{3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 712324-58-8
• MF: C₁₆H₁₀N₄O₃
• MW: 306.275602817535
• CID: 5876609
• PubChem ID: 973433
• Update Time: 2025-06-08

2-{3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methyl]isoindole-1,3-dione
• 2-{[3-(PYRIDIN-4-YL)-1,2,4-OXADIAZOL-5-YL]METHYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE
• HMS2465E17
• SMR000077964
• F2199-0394
• AKOS003370402
• 712324-58-8
• 2-((3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)isoindoline-1,3-dione
• 2-{[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-isoindole-1,3(2H)-dione
• CHEMBL1389431
• MLS000064934
• 2-{3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C16H10N4O3/c21-15-11-3-1-2-4-12(11)16(22)20(15)9-13-18-14(19-23-13)10-5-7-17-8-6-10/h1-8H,9H2
• InChI Key： CTPICENJKCHEPI-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1ON=C(C2=CC=NC=C2)N=1

Computed Properties

• Exact Mass: 306.07529019g/mol
• Monoisotopic Mass: 306.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-{3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-{3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 712324-58-8)

The compound 2-{3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 712324-58-8) is a heterocyclic organic molecule featuring a unique combination of pyridine, 1,2,4-oxadiazole, and isoindole-1,3-dione moieties. This structural complexity makes it a subject of significant interest in medicinal chemistry and materials science. Researchers are particularly drawn to its potential applications in drug discovery, given its resemblance to pharmacophores found in bioactive molecules. The presence of the 1,2,4-oxadiazole ring, known for its metabolic stability and hydrogen-bonding capabilities, further enhances its appeal as a scaffold for designing novel therapeutics.

In recent years, the demand for heterocyclic compounds like 2-{3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione has surged due to their versatility in addressing challenges in cancer research, neurodegenerative diseases, and antimicrobial resistance. A growing body of literature highlights the role of pyridine-containing compounds in modulating protein-protein interactions, a hot topic in precision medicine. This compound’s CAS No. 712324-58-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the incorporation of the 1,2,4-oxadiazole ring into the isoindole-1,3-dione framework offers intriguing possibilities for structure-activity relationship (SAR) studies. The electron-withdrawing nature of the oxadiazole group can influence the compound’s reactivity, making it a valuable intermediate for further functionalization. Such properties align with the rising interest in click chemistry and bioorthogonal reactions, which are pivotal in developing targeted therapies.

Another area where 2-{3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione garners attention is in material science. Its conjugated system and rigid architecture suggest potential utility in organic electronics, such as OLEDs or photovoltaic devices. Researchers are exploring its photophysical properties, including fluorescence and charge transport, to determine its suitability for next-generation optoelectronic materials.

Given the increasing focus on sustainable chemistry, the synthesis and applications of CAS No. 712324-58-8 are also being evaluated through the lens of green chemistry principles. Efforts to optimize its production using catalytic methods or microwave-assisted synthesis are underway, addressing the demand for eco-friendly and cost-effective manufacturing processes. This aligns with broader industry trends toward reducing carbon footprints in chemical production.

In summary, 2-{3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione represents a multifaceted compound with promising applications across drug development, materials engineering, and sustainable chemistry. Its CAS No. 712324-58-8 serves as a key identifier for researchers navigating the expanding landscape of heterocyclic chemistry. As scientific inquiries into its properties deepen, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.